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Compound of Interest

Compound Name: Enazadrem

Cat. No.: B025868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and application of

Enazadrem, a putative selective inhibitor of Fibroblast Growth Factor Receptor 4 (FGFR4), in

cell culture experiments. The information is tailored for researchers in oncology and drug

development investigating FGFR4 signaling pathways, particularly in the context of

hepatocellular carcinoma (HCC).

Introduction to Enazadrem
Enazadrem, with the chemical name 4,6-dimethyl-2-((6-phenylhexyl)amino)-5-pyrimidinol,

belongs to the class of 2-amino-4,6-dimethylpyrimidin-5-ol derivatives. Compounds within this

class have been identified as selective inhibitors of FGFR4. The FGFR4 signaling pathway is a

crucial mediator of cell proliferation, survival, and migration, and its aberrant activation, often

driven by its ligand FGF19, is implicated in the pathogenesis of various cancers, most notably

hepatocellular carcinoma. Enazadrem's potential as a selective FGFR4 inhibitor makes it a

valuable tool for studying the biological roles of this receptor and for preclinical evaluation as a

targeted therapeutic agent.
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A summary of Enazadrem's chemical properties and recommended starting concentrations for

in vitro experiments is provided below. These concentrations are derived from typical working

ranges of other selective FGFR4 inhibitors, such as BLU-9931.

Property Value

Chemical Name
4,6-dimethyl-2-((6-phenylhexyl)amino)-5-

pyrimidinol

Molecular Formula C₁₈H₂₅N₃O

Molecular Weight 299.41 g/mol

Primary Target Fibroblast Growth Factor Receptor 4 (FGFR4)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Typical Stock Concentration 10 mM in 100% DMSO

Typical Working Concentration 10 nM - 10 µM

Final DMSO Concentration in Media < 0.5%

Experimental Protocols
Preparation of Enazadrem Stock Solution (10 mM)
Materials:

Enazadrem powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Protocol:

Calculate the mass of Enazadrem required to prepare the desired volume of a 10 mM stock

solution using the following formula: Mass (mg) = 10 mmol/L * Volume (L) * 299.41 g/mol
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Aseptically weigh the calculated amount of Enazadrem powder in a sterile microcentrifuge

tube.

Add the appropriate volume of sterile DMSO to the tube.

Vortex thoroughly until the Enazadrem is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for long-term

storage.

Preparation of Working Solutions and Treatment of Cells
Materials:

10 mM Enazadrem stock solution in DMSO

Complete cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Cell culture plates with seeded cells

Protocol:

Thaw an aliquot of the 10 mM Enazadrem stock solution at room temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

desired final concentrations. Important: To avoid precipitation, it is recommended to perform

a stepwise dilution. For example, first dilute the 10 mM stock to 1 mM in medium, then

further dilute to the final working concentrations.

Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5% to

minimize solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should be included in all experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the existing medium from the cultured cells.

Add the freshly prepared medium containing the desired concentration of Enazadrem (or

vehicle control) to the cells.

Incubate the cells for the desired experimental duration under standard cell culture

conditions (e.g., 37°C, 5% CO₂).
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Caption: Workflow for preparing and applying Enazadrem in cell culture.
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Caption: Enazadrem inhibits the FGFR4 signaling cascade in HCC.
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To cite this document: BenchChem. [Application Notes and Protocols for Utilizing Enazadrem
in Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025868#how-to-dissolve-enazadrem-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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